4-(Chlorocarbonyl)benzyl acetate

• CAS No.: 78616-33-8
• Molecular Formula: C10H9ClO3
• Molecular Weight: 212.63 g/mol
• IUPAC Name: (4-carbonochloridoylphenyl)methyl acetate
• InChI: InChI=1S/C10H9ClO3/c1-7(12)14-6-8-2-4-9(5-3-8)10(11)13/h2-5H,6H2,1H3
• InChI Key: PFLSQAUIPAVWLO-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)OCC1=CC=C(C=C1)C(=O)Cl

Description

4-(Chlorocarbonyl)benzyl acetate is an ester derivative featuring a benzyl group substituted with a chlorocarbonyl (-COCl) group at the para position and an acetate (-OAc) moiety. Its synthesis typically involves the reaction of 4-acetoxybenzoic acid with thionyl chloride (SOCl₂), which converts the carboxylic acid (-COOH) group into a reactive chlorocarbonyl (-COCl) group . This compound serves as a versatile intermediate in organic synthesis, particularly in pharmaceutical applications such as PROTAC (Proteolysis-Targeting Chimera) development, where it facilitates coupling reactions to form protein-degrading molecules .

Comparison with Similar Compounds

Key Properties :

• Molecular Formula : Likely C₁₀H₉ClO₃ (based on structural analysis).
• Reactivity : The chlorocarbonyl group is highly electrophilic, making it reactive toward nucleophiles (e.g., amines, alcohols) in acyl substitution reactions.
• Applications : Used in medicinal chemistry for constructing bifunctional molecules and prodrugs .

Comparison with Structurally Similar Compounds

Benzyl Acetate

• Structure : Benzyl acetate (C₉H₁₀O₂) consists of a benzyl group (-CH₂C₆H₅) linked to an acetate ester.
• Physical Properties :
  • Boiling point: ~212°C (literature value; erroneously states -51°C).
  • Odor: Fruity, jasmine-like aroma.
• Applications : Widely used in perfumery, food flavoring, and plasticizers .
• Key Difference : Lacks substituents on the aromatic ring, resulting in lower reactivity compared to chlorinated analogs.

4-Chlorobenzyl Acetate

• Structure : Features a chlorine atom at the para position of the benzyl group (C₉H₉ClO₂).
• Physical Properties: Molecular weight: 184.619 g/mol . CAS No.: 76475-62-2 .
• Applications : Primarily a solvent or intermediate in agrochemical synthesis.
• Key Difference : The chlorine substituent enhances lipophilicity but lacks the reactive -COCl group of 4-(chlorocarbonyl)benzyl acetate .

4-Chlorobenzyl Chloride

• Structure : Contains a benzyl group with a chlorine substituent and an additional -Cl group (C₇H₆Cl₂).
• Physical Properties :
  • Crystalline solid with a melting point of ~29°C.
  • X-ray studies confirm a planar aromatic ring and tetrahedral geometry at the benzylic carbon .
• Applications : Used in the synthesis of dyes and pharmaceuticals.
• Key Difference : The benzylic -Cl group enables SN² reactions, contrasting with the acylating capability of 4-(chlorocarbonyl)benzyl acetate .

4-Methoxybenzoyl Chloride

• Structure : A methoxy (-OCH₃) group at the para position of benzoyl chloride (C₈H₇ClO₂).
• Reactivity : The electron-donating methoxy group reduces electrophilicity compared to 4-(chlorocarbonyl)benzyl acetate.
• Applications : Intermediate in polymer and pharmaceutical synthesis.

Data Table: Comparative Overview

Compound	Molecular Formula	Molecular Weight (g/mol)	Key Functional Groups	Reactivity Profile	Applications
4-(Chlorocarbonyl)benzyl acetate	C₁₀H₉ClO₃	~212.64	-COCl, -OAc	Nucleophilic acyl substitution	PROTAC synthesis
Benzyl acetate	C₉H₁₀O₂	150.17	-OAc	Ester hydrolysis	Perfumes, flavors
4-Chlorobenzyl acetate	C₉H₉ClO₂	184.62	-Cl, -OAc	Electrophilic substitution	Agrochemicals
4-Chlorobenzyl chloride	C₇H₆Cl₂	161.03	-Cl (aromatic and benzylic)	SN² reactions	Dye synthesis